Trihexyltetradecylphosphonium tricyanomethanide; 98%

• IUPAC Name: 2,2-dicyanoethenylideneazanide;trihexyl(tetradecyl)phosphanium
• InChI: InChI=1S/C32H68P.C4N3/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;5-1-4(2-6)3-7/h5-32H2,1-4H3;/q+1;-1
• InChI Key: WNDKXUXYAXFTCB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC[P+](CCCCCC)(CCCCCC)CCCCCC.C(=C(C#N)C#N)=[N-]
• Molecular Formula: C36H68N3P
• Molecular Weight: 573.9 g/mol

Description

Trihexyltetradecylphosphonium tricyanomethanide (THPTM) is an organophosphonium salt that has been studied for its potential applications in a variety of scientific fields. THPTM is composed of three components, a phosphonium cation, a tricyanomethanide anion, and a trihexyltetradecyl group. This unique combination of components gives THPTM a number of unique properties, including a high solubility in a variety of organic solvents, a low melting point, and a high degree of stability.

Mechanism of Action

The mechanism of action of Trihexyltetradecylphosphonium tricyanomethanide; 98% is not yet fully understood. It is believed that the tricyanomethanide anion serves as a Lewis base, while the trihexyltetradecyl group serves as a Lewis acid. This combination of Lewis acid and Lewis base allows Trihexyltetradecylphosphonium tricyanomethanide; 98% to act as a catalyst in a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of Trihexyltetradecylphosphonium tricyanomethanide; 98% have not yet been studied in detail. However, it is believed that Trihexyltetradecylphosphonium tricyanomethanide; 98% may have an inhibitory effect on certain enzymes, such as proteases, which could have implications for its use in drug delivery systems.

Advantages and Limitations for Lab Experiments

The advantages of using Trihexyltetradecylphosphonium tricyanomethanide; 98% in lab experiments include its high solubility in a variety of organic solvents, its low melting point, and its high degree of stability. The limitations of using Trihexyltetradecylphosphonium tricyanomethanide; 98% in lab experiments include its relatively low solubility in water and its potential to react with other compounds in the reaction mixture.

Future Directions

Given the potential applications of Trihexyltetradecylphosphonium tricyanomethanide; 98% in a variety of scientific fields, there are a number of future directions for research. These include further study of its mechanism of action, biochemical and physiological effects, and potential applications in drug delivery systems. Additionally, further research is needed to determine the optimal conditions for synthesizing Trihexyltetradecylphosphonium tricyanomethanide; 98% and to identify new uses for Trihexyltetradecylphosphonium tricyanomethanide; 98% in lab experiments.

Synthesis Methods

Trihexyltetradecylphosphonium tricyanomethanide; 98% is synthesized by a two-step process. In the first step, trihexyltetradecylphosphonium chloride (THPC) is reacted with sodium cyanide in a polar solvent, such as methanol, to produce Trihexyltetradecylphosphonium tricyanomethanide; 98%. In the second step, the Trihexyltetradecylphosphonium tricyanomethanide; 98% is purified by recrystallization.

Scientific Research Applications

Trihexyltetradecylphosphonium tricyanomethanide; 98% has been studied for its potential applications in a variety of scientific fields, including materials science, electrochemistry, and biochemistry. In materials science, Trihexyltetradecylphosphonium tricyanomethanide; 98% has been used as a stabilizer for polymers and as a lubricant for metal surfaces. In electrochemistry, Trihexyltetradecylphosphonium tricyanomethanide; 98% has been used as a redox mediator in electrochemical cells. In biochemistry, Trihexyltetradecylphosphonium tricyanomethanide; 98% has been used as a catalyst in enzyme-catalyzed reactions.